Cas no 2418645-01-7 (3-(aminomethyl)-5-azido-2,6-dimethylphenylmethanethiol)

• Product Name: 3-(aminomethyl)-5-azido-2,6-dimethylphenylmethanethiol
• CAS No: 2418645-01-7
• MF: C₁₀H₁₄N₄S
• MW: 222.309959888458
• CID: 5676115
• PubChem ID: 165776301
• Update Time: 2025-05-26

3-(aminomethyl)-5-azido-2,6-dimethylphenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 2418645-01-7
• [3-(aminomethyl)-5-azido-2,6-dimethylphenyl]methanethiol
• EN300-26630137
• 3-(aminomethyl)-5-azido-2,6-dimethylphenylmethanethiol

• Inchi： 1S/C10H14N4S/c1-6-8(4-11)3-10(13-14-12)7(2)9(6)5-15/h3,15H,4-5,11H2,1-2H3
• InChI Key： KKMAWBXINPCAEY-UHFFFAOYSA-N
• SMILES： SCC1C(C)=C(C=C(CN)C=1C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 222.09391764g/mol
• Monoisotopic Mass: 222.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.4Ų

Additional information on 3-(aminomethyl)-5-azido-2,6-dimethylphenylmethanethiol

3-(Aminomethyl)-5-azido-2,6-dimethylphenylmethanethiol (CAS No. 2418645-01-7)

The compound 3-(aminomethyl)-5-azido-2,6-dimethylphenylmethanethiol, with the CAS registry number 2418645-01-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes an aminomethyl group, an azido functional group, and a methanethiol moiety attached to a substituted phenyl ring. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

The synthesis of 3-(aminomethyl)-5-azido-2,6-dimethylphenylmethanethiol typically involves multi-step organic reactions, often employing methods such as nucleophilic substitution, coupling reactions, and protecting group strategies. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield. For instance, researchers have utilized palladium-catalyzed cross-coupling reactions to install the azide group with high precision.

In terms of applications, this compound has shown promise in drug discovery efforts. The azide group is particularly valuable in click chemistry reactions, which are widely used to construct complex molecular architectures. For example, the azide can undergo a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form triazole rings, a common motif in bioactive molecules. Additionally, the methanethiol group imparts sulfur-based reactivity, which can be exploited in thiol–ene or thiol–Michael addition reactions.

Recent studies have also explored the use of 3-(aminomethyl)-5-azido-2,6-dimethylphenylmethanethiol in the development of bioconjugates and drug delivery systems. The amine functionality allows for easy conjugation with biomolecules such as proteins or nucleic acids, making it a valuable tool in biochemistry and molecular biology. Furthermore, the compound's stability under physiological conditions has been evaluated in preclinical studies, demonstrating its potential as a carrier for therapeutic agents.

The structural features of this compound also make it an interesting candidate for materials science applications. For instance, the azide group can participate in polymerization reactions to form high-performance materials with tailored mechanical properties. Researchers have investigated its use in creating stimuli-responsive polymers that can undergo reversible structural changes in response to external stimuli such as temperature or light.

In conclusion, 3-(aminomethyl)-5-azido-2,6-dimethylphenylmethanethiol (CAS No. 2418645-01-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of functional groups enables it to serve as a key intermediate in organic synthesis and a valuable tool in drug discovery and materials science. As research continues to uncover new synthetic methods and applications for this compound, its significance in the chemical sciences is expected to grow further.